![molecular formula C19H18ClN3O3 B2718697 N-(2-chlorophenyl)-4-(2-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 421576-15-0](/img/structure/B2718697.png)
N-(2-chlorophenyl)-4-(2-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
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Description
N-(2-chlorophenyl)-4-(2-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H18ClN3O3 and its molecular weight is 371.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Potential
Synthesis of Tetrahydropyrimidine Derivatives
The compound is part of a broader class known as tetrahydropyrimidines, synthesized for potential biological applications. A study demonstrated the synthesis of related tetrahydropyrimidine derivatives, highlighting their significant inhibition of bacterial and fungal growth, indicating potential antimicrobial applications (Akbari et al., 2008).
Antidiabetic Screening
Another set of N-substituted tetrahydropyrimidine derivatives was synthesized and evaluated for antidiabetic activity, showcasing the method's potential to develop new treatments for diabetes through in vitro antidiabetic screening (Lalpara et al., 2021).
Chemical Properties and Applications
Hydrogen Bonding and Crystal Structures
The study of hydrogen bonding within anticonvulsant enaminones, a class closely related to tetrahydropyrimidines, provided insights into the chemical behavior and potential therapeutic applications of these compounds. This research helps understand the structural basis for their biological activity (Kubicki et al., 2000).
Isostructural Nature and Hydrogen-bonded Sheets
Research into isostructural nature and hydrogen-bonded sheets of similar compounds to N-(2-chlorophenyl)-4-(2-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has revealed detailed information on their crystal and molecular structures, aiding in the understanding of their pharmacological potential (Trilleras et al., 2009).
properties
IUPAC Name |
N-(2-chlorophenyl)-4-(2-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O3/c1-11-16(18(24)22-14-9-5-4-8-13(14)20)17(23-19(25)21-11)12-7-3-6-10-15(12)26-2/h3-10,17H,1-2H3,(H,22,24)(H2,21,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUVZJINWOBDHDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(NC(=O)N1)C2=CC=CC=C2OC)C(=O)NC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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